Cas no 2803835-30-3 (2-Propen-1-yl 6-cyanotetrahydro-1,4-oxazepine-4(5H)-carboxylate)
2-Propen-1-yl 6-cyanotetrahydro-1,4-oxazepine-4(5H)-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-yl 6-cyanotetrahydro-1,4-oxazepine-4(5H)-carboxylate
-
- Inchi: 1S/C10H14N2O3/c1-2-4-15-10(13)12-3-5-14-8-9(6-11)7-12/h2,9H,1,3-5,7-8H2
- InChI Key: JXXRIICKLPMOMD-UHFFFAOYSA-N
- SMILES: O1CC(C#N)CN(C(OCC=C)=O)CC1
Experimental Properties
- Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 357.7±42.0 °C(Predicted)
- pka: -3.31±0.40(Predicted)
2-Propen-1-yl 6-cyanotetrahydro-1,4-oxazepine-4(5H)-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37447013-0.05g |
prop-2-en-1-yl 6-cyano-1,4-oxazepane-4-carboxylate |
2803835-30-3 | 95.0% | 0.05g |
$1822.0 | 2025-03-16 | |
| Enamine | EN300-37447013-0.1g |
prop-2-en-1-yl 6-cyano-1,4-oxazepane-4-carboxylate |
2803835-30-3 | 95.0% | 0.1g |
$1907.0 | 2025-03-16 | |
| Enamine | EN300-37447013-0.25g |
prop-2-en-1-yl 6-cyano-1,4-oxazepane-4-carboxylate |
2803835-30-3 | 95.0% | 0.25g |
$1994.0 | 2025-03-16 | |
| Enamine | EN300-37447013-0.5g |
prop-2-en-1-yl 6-cyano-1,4-oxazepane-4-carboxylate |
2803835-30-3 | 95.0% | 0.5g |
$2081.0 | 2025-03-16 | |
| Enamine | EN300-37447013-1.0g |
prop-2-en-1-yl 6-cyano-1,4-oxazepane-4-carboxylate |
2803835-30-3 | 95.0% | 1.0g |
$2168.0 | 2025-03-16 | |
| Enamine | EN300-37447013-2.5g |
prop-2-en-1-yl 6-cyano-1,4-oxazepane-4-carboxylate |
2803835-30-3 | 95.0% | 2.5g |
$4250.0 | 2025-03-16 | |
| Enamine | EN300-37447013-5.0g |
prop-2-en-1-yl 6-cyano-1,4-oxazepane-4-carboxylate |
2803835-30-3 | 95.0% | 5.0g |
$6289.0 | 2025-03-16 | |
| Enamine | EN300-37447013-10.0g |
prop-2-en-1-yl 6-cyano-1,4-oxazepane-4-carboxylate |
2803835-30-3 | 95.0% | 10.0g |
$9325.0 | 2025-03-16 |
2-Propen-1-yl 6-cyanotetrahydro-1,4-oxazepine-4(5H)-carboxylate Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 2-Propen-1-yl 6-cyanotetrahydro-1,4-oxazepine-4(5H)-carboxylate
Exploring the Potential of 2-Propen-1-yl 6-cyanotetrahydro-1,4-oxazepine-4(5H)-carboxylate (CAS No. 2803835-30-3) in Modern Chemistry
In the ever-evolving field of organic chemistry, 2-Propen-1-yl 6-cyanotetrahydro-1,4-oxazepine-4(5H)-carboxylate (CAS No. 2803835-30-3) has emerged as a compound of significant interest. This molecule, characterized by its unique tetrahydro-1,4-oxazepine core and cyano functionality, presents a versatile scaffold for pharmaceutical and material science applications. Researchers are increasingly drawn to its potential as a building block for bioactive molecules, particularly in the development of novel heterocyclic compounds.
The structural complexity of 2-Propen-1-yl 6-cyanotetrahydro-1,4-oxazepine-4(5H)-carboxylate offers opportunities for structure-activity relationship (SAR) studies. Its carboxylate ester group and allyl substitution provide reactive sites for further derivatization, making it a valuable intermediate in medicinal chemistry. Recent trends in AI-driven drug discovery have highlighted the importance of such scaffolds, as they align with the search for privileged structures in target identification.
From a synthetic perspective, the 6-cyanotetrahydro-1,4-oxazepine moiety is noteworthy for its balance of rigidity and flexibility, a feature often sought in central nervous system (CNS) drug design. The compound’s hydrogen-bond acceptor properties, attributed to the oxazepine ring and nitrile group, contribute to its potential in modulating protein-ligand interactions. These attributes resonate with current industry focus on fragment-based drug design and molecular docking studies.
Environmental and green chemistry considerations are also shaping research around this compound. The 2-propen-1-yl group offers opportunities for click chemistry applications, aligning with the demand for atom-efficient reactions. This is particularly relevant given the growing emphasis on sustainable synthesis in academic and industrial settings, where catalytic methodologies are prioritized.
Analytical challenges associated with 2-Propen-1-yl 6-cyanotetrahydro-1,4-oxazepine-4(5H)-carboxylate have spurred advancements in chromatographic separation and spectroscopic characterization. The compound’s polar nitrile group necessitates specialized HPLC methods, while its oxazepine ring system requires careful NMR analysis for structural confirmation. These aspects are critical for quality control in high-throughput screening environments.
In material science, the conjugated system potential of this molecule—stemming from its cyano and carboxylate functionalities—has sparked interest in organic electronics. Researchers are investigating its utility in photoactive materials and polymeric networks, especially in contexts requiring tunable electronic properties. This aligns with the broader search for next-generation optoelectronic materials.
The patent landscape surrounding tetrahydro-1,4-oxazepine derivatives suggests growing commercial interest, with 2803835-30-3 appearing in filings related to kinase inhibitors and GPCR modulators. This positions the compound at the intersection of drug discovery and intellectual property strategy, key considerations for pharmaceutical developers navigating competitive therapeutic areas.
Future directions for 2-Propen-1-yl 6-cyanotetrahydro-1,4-oxazepine-4(5H)-carboxylate research may explore its metabolic stability and toxicological profile, particularly given the pharmaceutical industry’s focus on ADME optimization. Computational studies leveraging quantum mechanical calculations could further elucidate its conformational preferences, aiding in the design of analogs with improved properties.
2803835-30-3 (2-Propen-1-yl 6-cyanotetrahydro-1,4-oxazepine-4(5H)-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)